Cas no 1694149-81-9 (4-Butyl-6-chloro-2-cyclopropylpyrimidine)

• Product Name: 4-Butyl-6-chloro-2-cyclopropylpyrimidine
• CAS No: 1694149-81-9
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 5056253
• Update Time: 2025-06-08

4-Butyl-6-chloro-2-cyclopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-butyl-6-chloro-2-cyclopropylpyrimidine
• 4-Butyl-6-chloro-2-cyclopropylpyrimidine

• Inchi： 1S/C11H15ClN2/c1-2-3-4-9-7-10(12)14-11(13-9)8-5-6-8/h7-8H,2-6H2,1H3
• InChI Key： QTMKPYKBFPAQLR-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCCC)N=C(C2CC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Butyl-6-chloro-2-cyclopropylpyrimidine

Introduction to 4-Butyl-6-chloro-2-cyclopropylpyrimidine (CAS No. 1694149-81-9)

4-Butyl-6-chloro-2-cyclopropylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1694149-81-9, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyrimidine derivative has garnered attention due to its structural features and potential applications in drug discovery and crop protection strategies. The compound's molecular framework, characterized by a butyl group, a chloro substituent, and a cyclopropyl moiety attached to a pyrimidine core, endows it with unique chemical properties that make it a valuable candidate for further exploration.

The butyl side chain contributes to the lipophilicity of the molecule, enhancing its solubility in organic solvents and facilitating its interaction with biological targets. The chloro group at the 6-position introduces electrophilicity, making the compound susceptible to nucleophilic substitution reactions, which are pivotal in medicinal chemistry for modifying its pharmacophore. Additionally, the cyclopropyl ring introduces steric hindrance and electronic effects that can influence the compound's binding affinity and metabolic stability. These structural attributes collectively position 4-Butyl-6-chloro-2-cyclopropylpyrimidine as a versatile scaffold for developing novel bioactive molecules.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their broad spectrum of biological activities. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been successfully employed in the treatment of various diseases, including cancer, infectious disorders, and inflammatory conditions. The structural motif of 4-Butyl-6-chloro-2-cyclopropylpyrimidine aligns well with this trend, as it combines elements known to interact with biological macromolecules effectively.

One of the most compelling areas of research involving 4-Butyl-6-chloro-2-cyclopropylpyrimidine is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. By targeting kinases with small molecules like pyrimidine derivatives, researchers aim to modulate these pathways and restore normal cellular function. The presence of both the chloro group and the cyclopropyl ring in 4-Butyl-6-chloro-2-cyclopropylpyrimidine suggests that it may serve as a precursor for designing kinase inhibitors with improved selectivity and potency.

Furthermore, agrochemical applications of this compound have also been explored. In agriculture, pyrimidine derivatives are widely used as herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests and weeds. The structural features of 4-Butyl-6-chloro-2-cyclopropylpyrimidine, particularly its lipophilicity and the presence of electronegative substituents like chlorine, make it a promising candidate for developing next-generation crop protection agents that are more effective and environmentally sustainable.

The synthesis of 4-Butyl-6-chloro-2-cyclopropylpyrimidine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as malononitrile or cyanoacetamide, the introduction of the cyclopropyl group can be achieved through cyclization reactions under controlled conditions. Subsequent functionalization with a butyl group and chlorination at the 6-position further elaborates the molecular structure. These synthetic strategies not only provide access to this compound but also demonstrate its potential as a building block for more complex molecules.

Recent advances in computational chemistry have also enhanced our understanding of the properties of 4-Butyl-6-chloro-2-cyclopropylpyrimidine. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing optimized derivatives. These studies often involve docking simulations where the compound is positioned within active sites of enzymes or receptors to predict its binding affinity and mode of action. Such computational approaches complement experimental efforts by allowing rapid screening of virtual libraries and guiding synthetic design.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. Preliminary studies on analogs of 4-butyl-, 6-chloro-, 2-cyclopropypyrimidinesuggest that modifications at different positions can significantly impact absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). For instance, optimizing the length or branching pattern of the butyl side chain can influence solubility and permeability across biological membranes. Similarly, altering electronic effects through substituents like chloro or fluorine can modulate metabolic stability and target engagement.

In conclusion,4-butyl-, 6-chloropyrimidines are valuable scaffolds for pharmaceutical innovation due to their diverse biological activities and synthetic accessibility, while compounds like 1694149819 continue to be explored for their potential applications in medicine,agriculture,and beyond,The ongoing research into these derivatives underscores their importance as tools for addressing unmet medical needs,enhancing crop yields,and advancing our fundamental understanding of chemical-biological interactions,While much remains to be discovered,the structural features outlined here highlight why compounds like 1694149819 remain central to modern chemical biology research.